Cas no 1859251-08-3 (Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate)

• Product Name: Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate
• CAS No: 1859251-08-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6439905
• PubChem ID: 165524333
• Update Time: 2025-06-08

Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1284833
• ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate
• 1859251-08-3
• Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)6-10(11)4-3-7-5-8(7)10/h7-8H,2-6,11H2,1H3
• InChI Key： HLPDHSISQCDYAB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(CCC2CC21)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate

Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate (CAS No. 1859251-08-3): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate, identified by its unique chemical identifier CAS No. 1859251-08-3, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and synthetic chemistry.

The molecular framework of Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate consists of a bicyclo[3.1.0]hexane core substituted with an amino group and an acetic acid ethyl ester moiety. This structural configuration imparts unique physicochemical properties, making it a valuable scaffold for the development of novel bioactive molecules. The presence of the amino group at the bridgehead position enhances the compound's reactivity, facilitating further functionalization and derivatization, which are crucial steps in medicinal chemistry.

In recent years, there has been a surge in research focusing on bicyclic compounds due to their prevalence in natural products and their potential to exhibit favorable pharmacokinetic profiles. The bicyclo[3.1.0]hexane system, in particular, has been explored for its ability to mimic complex three-dimensional structures found in biologically active compounds. This structural motif is believed to contribute to improved binding affinity and selectivity when incorporated into drug candidates.

Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate has been investigated in several contexts, including its role as a building block for more complex molecules and its potential as an intermediate in synthetic pathways. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile tool for synthetic chemists.

One of the most compelling aspects of Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate is its application in the synthesis of pharmacologically relevant compounds. Researchers have leveraged its structural features to develop molecules with potential therapeutic effects across a spectrum of diseases. For instance, derivatives of this compound have been explored for their anti-inflammatory, analgesic, and even anticancer properties.

The acetic acid ethyl ester group in Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that can modulate the biological activity of the resulting molecules. This flexibility has made it a popular choice for medicinal chemists seeking to optimize lead compounds during drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate by enabling more accurate predictions of its behavior in biological systems. Molecular modeling studies have provided insights into how this compound interacts with target proteins and enzymes, offering valuable guidance for rational drug design.

The synthesis of Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate itself presents an interesting challenge due to the complexity of its bicyclic core. However, modern synthetic methodologies have made significant strides in simplifying these processes, making it more accessible for research applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played crucial roles in achieving high yields and enantiopurity.

In conclusion, Ethyl 2-{2-aminobicyclo[3.1.0]hexan-2-yl}acetate (CAS No. 1859251-08-3) stands out as a compound with immense potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable asset for the development of novel therapeutic agents, while ongoing research continues to uncover new applications and synthetic strategies for this remarkable molecule.